Cas no 887591-58-4 (3-(5-amino-1,2-oxazol-3-yl)phenol)
887591-58-4 structure
Product Name:3-(5-amino-1,2-oxazol-3-yl)phenol
CAS No:887591-58-4
MF:C9H8N2O2
MW:176.172021865845
CID:713662
PubChem ID:53425297
Update Time:2025-04-19
3-(5-amino-1,2-oxazol-3-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Aminoisoxazol-3-yl)phenol
- 3-(5-Amino-1,2-oxazol-3-yl)phenol
- 3-(5-Amino-isoxazol-3-yl)-phenol
- Phenol,3-(5-amino-3-isoxazolyl)-
- 887591-58-4
- AKOS006287368
- EN300-1854469
- DTXSID40698844
- CS-0269196
- E82609
- BS-52054
- 3-(5-amino-1,2-oxazol-3-yl)phenol
-
- MDL: MFCD07787063
- Inchi: 1S/C9H8N2O2/c10-9-5-8(11-13-9)6-2-1-3-7(12)4-6/h1-5,12H,10H2
- InChI Key: ZDTNUIUFIFCZOA-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=C(C=2)O)=N1)N
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 1.3
- Topological Polar Surface Area: 72.3Ų
3-(5-amino-1,2-oxazol-3-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM190812-1g |
3-(5-aminoisoxazol-3-yl)phenol |
887591-58-4 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM190812-1g |
3-(5-aminoisoxazol-3-yl)phenol |
887591-58-4 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339866-100mg |
3-(5-Aminoisoxazol-3-yl)phenol |
887591-58-4 | 98% | 100mg |
¥285.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339866-250mg |
3-(5-Aminoisoxazol-3-yl)phenol |
887591-58-4 | 98% | 250mg |
¥548.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339866-1g |
3-(5-Aminoisoxazol-3-yl)phenol |
887591-58-4 | 98% | 1g |
¥2604.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1339866-5g |
3-(5-Aminoisoxazol-3-yl)phenol |
887591-58-4 | 98% | 5g |
¥11667.00 | 2024-04-26 | |
| eNovation Chemicals LLC | Y1251900-100mg |
3-(5-Aminoisoxazol-3-yl)phenol |
887591-58-4 | 95% | 100mg |
$75 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1251900-250mg |
3-(5-Aminoisoxazol-3-yl)phenol |
887591-58-4 | 95% | 250mg |
$115 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1251900-1g |
3-(5-Aminoisoxazol-3-yl)phenol |
887591-58-4 | 95% | 1g |
$265 | 2024-06-07 | |
| Enamine | EN300-1854469-0.05g |
3-(5-amino-1,2-oxazol-3-yl)phenol |
887591-58-4 | 95% | 0.05g |
$202.0 | 2023-09-18 |
3-(5-amino-1,2-oxazol-3-yl)phenol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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